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Compound of Interest

Compound Name: Acid Red 289

Cat. No.: B577069

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility
characteristics of Acid Red 289 (C.I. 45110; CAS 12220-28-9), a xanthene dye. Understanding
the solubility of this compound is critical for its application in various fields, including as a
coloring agent in industrial products, for staining in biological research, and potentially in
formulation development.

Core Properties of Acid Red 289

Acid Red 289 is a deep red powder that forms a pinkish-red solution when dissolved.[1] It is
known for its good lightfastness and stability under acidic conditions.[2] While it is widely
described as a water-soluble dye, its solubility in organic solvents is less documented.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
Acid Red 289 in different solvents.
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Chemical - Temperature ]
Solvent Solubility Observations
Formula (°C)
Water H20 100 g/L 30 Soluble
Implied solubility
based on
Data not recrystallization
Ethanol C2HsOH ) - )
available methods using a
water-ethanol
mixture.[3]
Data not
Methanol CHsOH ) - -
available
Data not
Acetone C3HeO ) - -
available
The need for
magenta
colorants with
high oil-solubility
Nonpolar )
- Low - suggests Acid

Organic Solvents
Red 289 has

poor solubility in
nonpolar

solvents.[4]

Experimental Protocol: Determination of Acid Red
289 Solubility

The following is a generalized experimental protocol for determining the solubility of Acid Red
289 in a given solvent. This method is based on the principle of creating a saturated solution
and then quantifying the dissolved solute.

1. Materials:

e Acid Red 289 powder
e Solvent of interest (e.g., water, ethanol, methanol, acetone)
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» Analytical balance

e Volumetric flasks

o Beakers or flasks with stoppers

» Magnetic stirrer and stir bars or a shaker water bath
o Centrifuge and centrifuge tubes

e Spectrophotometer

» Micropipettes

« Filter paper or syringe filters (0.45 pm)

2. Procedure:

Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Acid Red 289.
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l
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i

Calculate concentration from standard curve
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Caption: Experimental workflow for determining the solubility of Acid Red 289.
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This guide provides a foundational understanding of the solubility of Acid Red 289. For specific
applications, it is recommended to perform solubility tests in the exact solvent systems and
conditions that will be employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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